Cas no 115120-50-8 (Phosphoric acid, C14-18and C16-18-unsatd. alkyl esters)

• Product Name: Phosphoric acid, C14-18and C16-18-unsatd. alkyl esters
• CAS No: 115120-50-8
• MF: C₄₂H₈₇O₄P
• MW: 687.111555337906
• CID: 218299
• PubChem ID: 86317
• Update Time: 2025-04-19

Phosphoric acid, C14-18and C16-18-unsatd. alkyl esters Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, C14-18and C16-18-unsatd. alkyl esters
• tritetradecyl phosphate
• SCHEMBL258313
• 115120-50-8

• Inchi： 1S/C42H87O4P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-44-47(43,45-41-38-35-32-29-26-23-20-17-14-11-8-5-2)46-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-42H2,1-3H3
• InChI Key： WYFGCJADJYRNAK-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCCCCCCCCCCCC)(OCCCCCCCCCCCCCC)OCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 686.63461
• Monoisotopic Mass: 686.634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 42
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 0.898
• Boiling Point: 570.7°C at 760 mmHg
• Flash Point: 311.8°C
• Refractive Index: 1.457
• PSA: 44.76
• LogP: 16.24760